4,5-Difluoro-ortho-xylene belongs to the family of dihalogenated aromatic hydrocarbons, with a molecular formula of C₈H₈F₂ and a molecular weight of 142.15 g/mol. The molecule features a benzene ring substituted with two methyl groups at the 1 and 2 positions (ortho configuration) and two fluorine atoms at the 4 and 5 positions (Figure 1). The SMILES notation (Cc1cc(F)c(cc1C)F) succinctly captures this arrangement, highlighting the adjacency of the methyl groups and the fluorine substituents.
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₈H₈F₂ | |
| Molecular Weight (g/mol) | 142.15 | |
| SMILES | Cc1cc(F)c(cc1C)F | |
| IUPAC Name | 1,2-dimethyl-4,5-difluorobenzene |
The fluorine atoms introduce significant electron-withdrawing effects, altering the electron density distribution across the aromatic ring. This perturbation impacts both the compound’s reactivity and its intermolecular interactions, as evidenced by comparative studies on halogenated xylenes.